Cas no 112777-57-8 (Benzoic acid, 3-(benzoyloxy)-4-methoxy-)
112777-57-8 structure
Product Name:Benzoic acid, 3-(benzoyloxy)-4-methoxy-
CAS No:112777-57-8
MF:C15H12O5
MW:272.252784729004
CID:1200740
PubChem ID:21187940
Update Time:2025-04-20
Benzoic acid, 3-(benzoyloxy)-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(benzoyloxy)-4-methoxy-
- 3-benzoyloxy-4-methoxybenzoic acid
- SCHEMBL7343217
- 112777-57-8
- 3-(Benzoyloxy)-4-methoxybenzoic acid
- 3-benzoyloxy-4-methoxy-benzoic acid
- DTXSID90611225
- YELAJXSLRPYVES-UHFFFAOYSA-N
-
- Inchi: 1S/C15H12O5/c1-19-12-8-7-11(14(16)17)9-13(12)20-15(18)10-5-3-2-4-6-10/h2-9H,1H3,(H,16,17)
- InChI Key: YELAJXSLRPYVES-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)C1C=C(C(=O)O)C=CC=1OC
Computed Properties
- Exact Mass: 272.06847348g/mol
- Monoisotopic Mass: 272.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 72.8Ų
Benzoic acid, 3-(benzoyloxy)-4-methoxy- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
112777-57-8 (Benzoic acid, 3-(benzoyloxy)-4-methoxy-) Related Products
- 2150-38-1(Methyl 3,4-dimethoxybenzoate)
- 744-45-6(Diphenyl isophthalate)
- 1916-07-0(Methyl 3,4,5-trimethoxybenzoate)
- 5409-31-4(3,4-Diethoxybenzoic acid)
- 10543-12-1(4-(Acetyloxy)-3-methoxybenzoic Acid)
- 93-99-2(Phenyl benzoate)
- 6702-50-7(Methyl isovanillate)
- 617-05-0(Ethyl vanillate)
- 881-68-5(Vanillin acetate)
- 3943-74-6(Methyl vanillate)
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